N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-fluorobenzamide
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Description
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C23H15FN2O2S and its molecular weight is 402.44. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties
Research has highlighted the antimicrobial potential of compounds related to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-fluorobenzamide. Desai, Rajpara, and Joshi (2013) demonstrated that derivatives of this compound, particularly those with a fluorine atom at the 4th position of the benzoyl group, exhibit significant antimicrobial activity against various bacteria and fungi. This suggests the compound's potential application in developing new antimicrobial agents (Desai, Rajpara, & Joshi, 2013).
Anticancer Activity
The compound and its derivatives have also been researched for their anticancer properties. Ravinaik et al. (2021) synthesized derivatives and evaluated them for anticancer activity against various cancer cell lines. The study found that certain derivatives exhibited notable anticancer activities, indicating the potential use of these compounds in cancer treatment (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Synthesis and Structural Analysis
Significant research has focused on the synthesis and structural analysis of related compounds. Rajappa, Nair, Advani, Sreenivasan, and Desai (1979) explored different functionalized thioureas as precursors for synthesizing thiazoles, contributing to the understanding of the chemical structure and synthesis pathways of thiazole-containing compounds like this compound (Rajappa, Nair, Advani, Sreenivasan, & Desai, 1979).
Radioligand and Imaging Applications
Another potential application is in the field of imaging, particularly in positron emission tomography (PET). Research by Shiue et al. (1997) on related fluorobenzamides demonstrated their efficacy as ligands in PET imaging, indicating possible applications of this compound in medical imaging and diagnostics (Shiue et al., 1997).
Properties
IUPAC Name |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15FN2O2S/c24-18-13-11-17(12-14-18)22(28)26-23-25-19(15-7-3-1-4-8-15)21(29-23)20(27)16-9-5-2-6-10-16/h1-14H,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPNDHJDLGBOJIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=CC=C(C=C3)F)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.